Cas no 1823438-94-3 (1-Acetyl-3-aminopyrrole)

• Product Name: 1-Acetyl-3-aminopyrrole
• CAS No: 1823438-94-3
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 4621988
• Update Time: 2025-10-30

1-Acetyl-3-aminopyrrole Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-3-aminopyrrole
• 1-(3-amino-1H-pyrrol-1-yl)ethanone
• Ethanone, 1-(3-amino-1H-pyrrol-1-yl)-

• Inchi： 1S/C6H8N2O/c1-5(9)8-3-2-6(7)4-8/h2-4H,7H2,1H3
• InChI Key： TUVUBCNKTMXRIM-UHFFFAOYSA-N
• SMILES： C(=O)(N1C=CC(N)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1-Acetyl-3-aminopyrrole

Research Brief on 1-Acetyl-3-aminopyrrole (CAS: 1823438-94-3): Recent Advances and Applications in Chemical Biology and Medicine

1-Acetyl-3-aminopyrrole (CAS: 1823438-94-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 1-Acetyl-3-aminopyrrole as a scaffold for developing novel kinase inhibitors. The study demonstrated that modifications at the acetyl and amino groups of the pyrrole ring could significantly enhance binding affinity to specific kinase targets, such as EGFR and BRAF, which are critical in cancer therapy. The compound's unique structural features were found to facilitate interactions with the ATP-binding pocket of these kinases, offering a promising avenue for the development of next-generation targeted therapies.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of 1-Acetyl-3-aminopyrrole derivatives. The study revealed that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of essential enzymatic pathways. These findings underscore the potential of 1-Acetyl-3-aminopyrrole as a lead compound for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 1-Acetyl-3-aminopyrrole have been reported. A 2022 patent application (WO2022156789) described an optimized catalytic process for the efficient and cost-effective synthesis of this compound, highlighting its commercial viability for large-scale pharmaceutical applications. The method employed a palladium-catalyzed cross-coupling reaction, achieving high yields and purity, which is critical for ensuring reproducibility in drug development pipelines.

In conclusion, 1-Acetyl-3-aminopyrrole (CAS: 1823438-94-3) represents a promising chemical entity with diverse applications in drug discovery. Its role as a versatile scaffold for kinase inhibitors and antimicrobial agents, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool for researchers in the chemical biology and pharmaceutical industries. Future studies are expected to further explore its therapeutic potential and optimize its pharmacokinetic properties for clinical translation.